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Audience: Researchers, scientists, and drug development professionals.

Core Compound Data

(2R,4S)-Hydroxy Itraconazole-d8 is the deuterated form of (2R,4S)-Hydroxy Itraconazole,

which is the major active metabolite of the antifungal drug Itraconazole. The incorporation of

eight deuterium atoms increases the molecular weight of the parent molecule, making it a

valuable internal standard for pharmacokinetic and metabolic studies. Below is a summary of

the key quantitative data for both the deuterated and non-deuterated forms.

ion: Molecular Weight and |

Compound

Molecular Weight ( Monoisotopic Mass
g/mol ) (Da)

Chemical Formula

(2R,4S)-Hydroxy C35H30DsCl2NsOs[1]

729.68[2][3][4] 728.284[3]
Itraconazole-d8 [2]
(2R,4S)-Hydroxy C35H38CI2NsOs[5][6]

ltraconazole

721.63[8] 720.2342218[5]

[7]
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Experimental Protocols: Molecular Weight
Determination

The determination of the molecular weight of (2R,4S)-Hydroxy Itraconazole-d8 and its
unlabeled counterpart is typically achieved using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS). This technique provides high sensitivity and specificity, allowing for
accurate mass measurement and quantification.

Methodology: LC-MS/IMS Analysis

a) Sample Preparation (Protein Precipitation)

A simple and rapid protein precipitation method is commonly employed for plasma samples.[9]

To 100 pL of human plasma in a microcentrifuge tube, add 50 L of an internal standard
solution (e.g., Itraconazole-d5 and Hydroxy Itraconazole-d5 in methanol).

Add 400 pL of acetonitrile containing 0.5% formic acid to precipitate the proteins.[1]

Vortex the mixture vigorously for 1 minute.[1]

Centrifuge the sample at high speed (e.g., 3500 rpm for 5 minutes) to pellet the precipitated
proteins.[1]

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

b) Liquid Chromatography (LC)

Chromatographic separation is essential to resolve the analyte from other matrix components.

Column: A C18 reversed-phase column (e.g., Agilent Zorbax SB-C18, 2.1x50mm, 3.5 um) is
suitable for the separation.[1]

Mobile Phase A: 10 mM ammonium formate in water with 0.1% formic acid.[1]

Mobile Phase B: 0.1% formic acid in acetonitrile.[1]

Flow Rate: 0.500 mL/min.[1]
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o Gradient: A typical gradient starts at 40% B, holds for 0.5 minutes, ramps to 95% B over 2.5
minutes, holds at 95% B for 0.5 minutes, and then returns to the initial conditions.[1]

e Column Temperature: 40°C.[1]
e Autosampler Temperature: 15°C.[1]
c) Mass Spectrometry (MS)

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode
is commonly used.

« lonization Mode: Electrospray lonization (ESI), Positive.[9]

e Scan Type: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific
precursor-to-product ion transitions.

e MRM Transitions (Example):
o Itraconazole: m/z 705 -> 392[3]
o Hydroxy Itraconazole: m/z 721 -> 408[3]

o The specific transitions for the d8-labeled compound would be adjusted based on its
increased mass.

Visualizations: Pathways and Workflows
Biotransformation of Itraconazole

Itraconazole is metabolized in the liver to its major active metabolite, Hydroxy Itraconazole,
primarily by the cytochrome P450 enzyme CYP3A4.[6][7]
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Caption: Metabolic conversion of Itraconazole to Hydroxy Itraconazole mediated by CYP3A4.

Experimental Workflow for LC-MS/MS Analysis

The following diagram illustrates the typical workflow for the analysis of (2R,4S)-Hydroxy
Itraconazole-d8 from a biological matrix.
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LC-MS/MS Experimental Workflow
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Caption: Workflow for the quantification of (2R,4S)-Hydroxy Itraconazole-d8.
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Logical Workflow for Deuterated Metabolite
Identification

The identification of deuterated metabolites involves a systematic process of data analysis

following LC-MS acquisition.

Logical Workflow for Metabolite Identification
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Caption: A logical workflow for the identification of deuterated metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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